![molecular formula C16H17ClN6O3 B2399021 2-(4-chloro-2-methylphenoxy)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide CAS No. 2034589-76-7](/img/structure/B2399021.png)
2-(4-chloro-2-methylphenoxy)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide
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Description
2-(4-chloro-2-methylphenoxy)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H17ClN6O3 and its molecular weight is 376.8. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chloro-2-methylphenoxy)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chloro-2-methylphenoxy)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
This compound belongs to a class of chemicals that have been synthesized and characterized for various biological activities. For instance, derivatives have been synthesized for their antimicrobial properties, involving cyclization processes and spectral studies to confirm their structures (Fuloria et al., 2009). Similarly, compounds with 1,3,4-oxadiazole derivatives have been designed and synthesized, utilizing techniques like nuclear magnetic resonance (NMR) and mass spectrometry for structural determination (Iftikhar et al., 2019).
Biological Evaluation
Antimicrobial Activity : Novel imines and thiazolidinones, possibly including the compound or its derivatives, have been evaluated for antibacterial and antifungal activities, showing significant promise in combating microbial infections (Fuloria et al., 2009).
Analgesic and Anti-inflammatory Activities : 1,3,4-oxadiazole derivatives have been synthesized and tested for their analgesic and anti-inflammatory activities, with some derivatives showing potent effects in animal studies (Dewangan et al., 2015).
Anticancer Potential : Derivatives of the compound have been investigated for their role as chemotherapeutic agents, with certain derivatives showing inhibitory activity against cancer cell lines, highlighting their potential in cancer therapy (Kaya et al., 2017).
properties
IUPAC Name |
2-(4-chloro-2-methylphenoxy)-N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN6O3/c1-10-7-12(17)3-4-14(10)25-9-15(24)18-5-6-23-8-13(20-22-23)16-19-11(2)21-26-16/h3-4,7-8H,5-6,9H2,1-2H3,(H,18,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHZODPRUCWQIKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OCC(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.80 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chloro-2-methylphenoxy)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)acetamide |
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